3-chloro-N-(2-pyridinylmethyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(pyridin-2-ylmethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H11ClN2OS/c16-13-11-6-1-2-7-12(11)20-14(13)15(19)18-9-10-5-3-4-8-17-10/h1-8H,9H2,(H,18,19)
• InChI Key: OSPKRHRHYCDPPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NCC3=CC=CC=N3)Cl
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol

Description

3-chloro-N-(2-pyridinylmethyl)-1-benzothiophene-2-carboxamide is a chemical compound that belongs to the class of benzothiophenes. It has been studied extensively for its potential in medicinal chemistry, particularly in the treatment of various diseases.

Scientific Research Applications

Antimicrobial Activities

Compounds derived from the structural framework of 3-chloro-N-(2-pyridinylmethyl)-1-benzothiophene-2-carboxamide have been synthesized and evaluated for their antimicrobial properties. For instance, derivatives such as 2-(3-chloro-1-benzothiophen-2-yl)-3-(substituted-phenyl)-4-(3H)-quinazolinones have shown promising antibacterial and antifungal activities. The synthesis involves reacting 3-chloro-1-benzothiophene-2-carbonyl chloride with anthranilic acid in pyridine, leading to various substituted quinazolinones which were tested for their antimicrobial efficacy (Naganagowda & Petsom, 2011).

Synthesis and Chemical Properties

The versatility of 3-chloro-N-(2-pyridinylmethyl)-1-benzothiophene-2-carboxamide as a precursor for synthesizing a wide array of heterocyclic compounds is notable. Research has explored its reactivity towards different nucleophiles, leading to the formation of new compounds with potential biological activities. For example, its reaction with 2,3-diaminopyridine has been studied for the synthesis of novel pyridine carboxamide derivatives with potential applications in medicinal chemistry (Yıldırım, Kandemirli, & Demir, 2005).

Biological Activity Studies

Further research into the biological activities of compounds related to 3-chloro-N-(2-pyridinylmethyl)-1-benzothiophene-2-carboxamide has led to the discovery of novel antitubercular and antibacterial agents. A study synthesizing analogs derived from 3-amino-2-arylquinazolin-4(3H)-one reported significant in vitro activity against Gram-positive and Gram-negative bacteria, as well as against Mycobacterium tuberculosis, highlighting the therapeutic potential of these derivatives (Rao & Subramaniam, 2015).

Structural and Theoretical Studies

Structural analysis and theoretical studies provide insights into the molecular configuration and interaction mechanisms of these compounds. For instance, crystallographic studies of derivatives have elucidated their molecular structures, paving the way for understanding their chemical behavior and interaction with biological targets. Such studies are crucial for designing compounds with improved efficacy and specificity (Abbasi, Zamanian, Tarighi, & Badiei, 2011).